2-Methyl-2-octene
Overview
Description
2-Methyl-2-octene is a chemical compound with the molecular formula C9H18 . It has an average mass of 126.239 Da and a monoisotopic mass of 126.140854 Da .
Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D or 3D model . The 3D structure can be viewed using Java or Javascript .Physical And Chemical Properties Analysis
This compound has a density of 0.7±0.1 g/cm3, a boiling point of 147.2±3.0 °C at 760 mmHg, and a vapour pressure of 5.7±0.1 mmHg at 25°C . It has an enthalpy of vaporization of 36.8±0.8 kJ/mol and a flash point of 23.8±13.7 °C . The index of refraction is 1.426, and the molar refractivity is 43.6±0.3 cm3 .Scientific Research Applications
Biodiesel Combustion : A study investigated the high pressure and temperature oxidation of various alkenes, including trans-2-octene, to understand the chemical kinetics of biodiesel combustion. This research is crucial for optimizing engine performance and reducing emissions in biodiesel-powered vehicles (Fridlyand, Goldsborough, & Brezinsky, 2015).
Hydroformylation Reactions : Hydroformylation of 1-octene using water-soluble catalysts was studied, which is relevant for industrial organic synthesis processes. This research could lead to more efficient and environmentally friendly production methods for various chemicals (Purwanto & Delmas, 1995).
Polymer Production : The oligomerization of 1-butene over carbon-supported cobalt catalysts to produce linear octenes, including trans-2-octene, has implications in polymer production. This research aids in the development of new materials with specific properties (Xu et al., 2016).
Organometallic Chemistry : Studies in organometallic chemistry explored the hydroamination of ethylene and 1-alkenes with cyclic ureas catalyzed by gold(I) complexes. This research could lead to new methods of synthesizing complex organic compounds (Zhang, Lee, & Widenhoefer, 2009).
Copolymerization Processes : The influence of ligand substitution on metallocene-catalyzed ethene copolymerization with 1-octene was studied, providing insights into the production of poly(ethene-co-1-octene) copolymers (Schneider et al., 1997).
Catalysis and Reaction Mechanisms : Research on the oligomerization of mixed butene streams over amorphous aluminosilicates, focusing on octene isomers, contributes to our understanding of catalysts and reaction mechanisms in industrial chemistry (Nadolny et al., 2018).
Chemical Kinetics and Oxidation Studies : Studies on the oxidation of 2-methyl-2-butene provide insights into the chemical kinetics and thermal stability of similar unsaturated hydrocarbons, including 2-methyl-2-octene (Westbrook et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-methyloct-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18/c1-4-5-6-7-8-9(2)3/h8H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOZNTGUYASNRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC=C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80168773 |
Source
|
| Record name | 2-Methyl-2-octene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80168773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
16993-86-5 |
Source
|
| Record name | 2-Methyl-2-octene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016993865 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methyl-2-octene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80168773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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